![molecular formula C6H15ClGe B1583768 Triethylchlorogermane CAS No. 994-28-5](/img/structure/B1583768.png)
Triethylchlorogermane
Overview
Description
Triethylchlorogermane, also known as Triethylgermanium Chloride, is a chemical compound with the molecular formula C6H15ClGe . It is a colorless to almost colorless clear liquid .
Physical And Chemical Properties Analysis
This compound is a liquid at 20 degrees Celsius . It has a boiling point of 176 °C, a specific gravity of 1.16 (20/20), and a refractive index of 1.46 . It should be stored under inert gas and conditions to avoid include moisture sensitivity .
Scientific Research Applications
Synthesis and Structural Studies
Triethylchlorogermane has been studied for its synthesis and structural properties. In one study, Trichlorogermane triethylaminate [HGeCl3·NEt3] was synthesized, and its structure investigated using NMR and IR spectroscopy and quantum chemistry, revealing two minima on the potential energy surface (Ignat’ev et al., 2018). Additionally, the interaction of dicyclopentadienyltitanium dichloride with bis(triethylgermyl)-cadmium and -mercury in benzene solution produced this compound, among other compounds, highlighting its role in organometallic chemistry (Razuvaev et al., 1975).
Application in Nanotechnology
This compound has applications in nanotechnology, particularly in the synthesis of germanium nanoparticles. Ge nanoparticles with sizes from 1 to 15 nm were synthesized by thermal decomposition of germane precursors including trichlorogermane, demonstrating the material's utility in creating nanoscale materials (Zaitseva et al., 2006).
Organogermanium Chemistry
This compound is involved in various reactions within organogermanium chemistry. For instance, the reaction of bis(triethylgermyl)cadmium with bromobenzene under UV light forms triethylbromogermane and triethylphenylgermane, showcasing its reactivity and importance in creatingcomplex organogermanium compounds (Vyazankin et al., 1965).
Photochemical Studies
In the realm of photochemistry, this compound plays a role in the study of aryl-substituted trigermanes. Photolysis of these compounds led to the generation of germylenes, which react to form various chlorogermanes. This area of research offers insights into the behavior of germanium compounds under photochemical conditions (Mochida et al., 1990).
Investigation of Interactions
The interaction of trichlorogermane with aromatic compounds has been studied, revealing its ability to add at aromatic multiple bonds. This research contributes to our understanding of how germanium compounds interact with organic molecules, potentially offering insights into new synthetic pathways (Kolesnikov et al., 1966).
Organometallic Complexes
This compound also finds application in the synthesis of organometallic complexes. For instance, it has been used in the preparation of organogermanium (carbonyl)-ruthenium and -osmium complexes, demonstrating its versatility in complex metal-organic synthesis (Knox & Stone, 1971).
Safety and Hazards
Triethylchlorogermane is classified as a flammable liquid and vapor . It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice/attention if eye irritation persists or skin irritation occurs .
properties
IUPAC Name |
chloro(triethyl)germane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15ClGe/c1-4-8(7,5-2)6-3/h4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZKMPDNXOGQMFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[Ge](CC)(CC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClGe | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3049382 | |
Record name | Triethylgermanium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3049382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
994-28-5 | |
Record name | Chlorotriethylgermane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=994-28-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Chlorotriethylgermane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000994285 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 994-28-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158926 | |
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Record name | Triethylgermanium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3049382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chlorotriethylgermane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.376 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | CHLOROTRIETHYLGERMANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3M5C1118J0 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is triethylchlorogermane generated in the context of rhodium complexes, and what is its significance?
A1: [] The research indicates that this compound is not a starting material but rather a product generated through specific reactions involving rhodium-germanium complexes. For instance, when the complex (Ph3P)2Rh(H)Cl(GeEt3) reacts with hydrogen chloride (HCl), this compound (Et3GeCl) is formed. This suggests that this compound can be a leaving group in substitution reactions within the coordination sphere of rhodium complexes. This reactivity could be relevant for further synthetic transformations or for understanding the stability and reactivity of rhodium-germanium bonds.
Q2: Are there any insights into the potential applications or further reactions involving this compound based on this research?
A2: [] While the research doesn't delve into specific applications of this compound itself, its generation as a product in these reactions suggests potential avenues for further investigation. For example, the ability of this compound to dissociate from the rhodium complex could be leveraged for the synthesis of other organogermanium compounds or for the development of catalytic cycles mediated by rhodium-germanium complexes. Further research is needed to explore these possibilities.
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